Cas no 1690892-65-9 (5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine
• CAS No: 1690892-65-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6039773
• PubChem ID: 165473950
• Update Time: 2025-05-24

5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine
• 1690892-65-9
• 5-methyl-1-[2-(2-methylpropoxy)ethyl]-1H-pyrazol-3-amine
• EN300-1108833

• Inchi： 1S/C10H19N3O/c1-8(2)7-14-5-4-13-9(3)6-10(11)12-13/h6,8H,4-5,7H2,1-3H3,(H2,11,12)
• InChI Key： FRJAGNXADCZMNN-UHFFFAOYSA-N
• SMILES： O(CCN1C(C)=CC(N)=N1)CC(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine

Comprehensive Overview of 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine (CAS No. 1690892-65-9)

5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine (CAS No. 1690892-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a methylpropoxyethyl side chain, offers versatility in synthetic pathways, making it a valuable intermediate for researchers.

In recent years, the demand for heterocyclic compounds like 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine has surged due to their role in developing novel therapeutics. Users frequently search for terms such as "pyrazole derivatives in medicine" or "CAS 1690892-65-9 applications," reflecting growing interest in its pharmacological properties. Studies suggest its potential as a building block for kinase inhibitors or anti-inflammatory agents, aligning with trends in precision medicine.

The compound’s synthetic route often involves multistep organic reactions, including etherification and amination, which are critical for achieving high purity. Researchers emphasize the importance of optimized reaction conditions to enhance yield, a topic frequently queried in academic forums. Additionally, its solubility and stability under various pH conditions are key discussion points, particularly for formulation scientists.

From an industrial perspective, 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine is explored for its utility in crop protection chemicals. Searches like "agrochemical intermediates 2024" highlight its relevance in sustainable agriculture. Its structural motifs are analogous to those in commercially successful pesticides, driving patent filings and R&D investments.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Queries like "CAS 1690892-65-9 NMR data" underscore the need for accessible spectral libraries. Regulatory compliance, including REACH and FDA guidelines, is another hot topic, ensuring safe handling in lab environments.

In conclusion, 5-methyl-1-2-(2-methylpropoxy)ethyl-1H-pyrazol-3-amine (CAS No. 1690892-65-9) represents a dynamic area of research bridging chemistry and life sciences. Its multifaceted applications, coupled with rising search trends around "pyrazole amine synthesis" and "bioactive intermediates," position it as a compound of enduring scientific and commercial interest.